(7-Amino-6-methoxy-naphthalen-2-yl)-methanol

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: (7-amino-6-methoxynaphthalen-2-yl)methanol
• InChI: InChI=1S/C12H13NO2/c1-15-12-6-9-3-2-8(7-14)4-10(9)5-11(12)13/h2-6,14H,7,13H2,1H3
• InChI Key: VFMQPBJUVMZQAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=C(C=CC2=C1)CO)N

Description

(7-Amino-6-methoxy-naphthalen-2-yl)-methanol is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane tetrahydrofuran complex (1 mL, 0.92 mmol) was added, at 0° C., to a suspension of 7-amino-6-methoxy-naphthalene-2-carboxylic acid (0.1 g, 0.46 mmol) in anhydrous tetrahydrofuran (2 mL) and the resulting mixture was stirred at room temperature overnight. The reaction mixture was quenched by addition of methanol and then was stirred for 2 hours at room temperature. The resulting mixture was concentrated under reduced pressure, partitioned between dichloromethane and a saturated aqueous solution of sodium bicarbonate. The organic layer was separated, dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure to afford (7-amino-6-methoxy-naphthalen-2-yl)-methanol without further purifications. MS=204 [M+H]+.